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Compound of Interest

Compound Name: 7-Methylquinolin-2(1H)-one

CAS No.: 4053-35-4

Cat. No.: B1607410

Get Quote

Executive Summary
7-Methylquinolin-2(1H)-one (C

H

NO, MW 159.18), also known as 7-methylcarbostyril, represents a critical scaffold in medicinal
chemistry, particularly in the development of antipsychotics (e.g., aripiprazole derivatives) and
platelet inhibitors. Understanding its mass spectrometry (MS) fragmentation behavior is
essential for structural elucidation, impurity profiling, and metabolite identification.

This guide provides an in-depth analysis of the fragmentation mechanics of 7-Methylquinolin-
2(1H)-one under Electron Ionization (EI) and Electrospray Ionization (ESI) conditions.[1] It

details the thermodynamic drivers behind the characteristic loss of carbon monoxide (CO) and

the subsequent ring contraction pathways that define its spectral fingerprint.

Molecular Properties & Ionization Physics[1][2]
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Before analyzing the spectrum, one must understand the stability of the precursor ion. 7-
Methylquinolin-2(1H)-one exists in a tautomeric equilibrium between the lactam (2-one) and

lactim (2-hydroxy) forms.[1] In the gas phase and under standard ionization conditions, the

lactam form predominates, significantly influencing the fragmentation pathway.

Property Value Notes

Molecular Formula

C

H

NO

Nitrogen is part of the aromatic

ring system.[1]

Exact Mass 159.0684 Da Monoisotopic peak.[1]

Base Peak (EI) m/z 159 or 131

Depending on energy, the

parent or the [M-CO] ion

dominates.

Key Structural Feature Cyclic Amide (Lactam)
Direct precursor to CO

extrusion.[1]

Mechanistic Fragmentation Analysis
The fragmentation of 7-Methylquinolin-2(1H)-one follows a distinct "Carbostyril Pathway,"

characterized by high stability of the aromatic core followed by destructive ring contraction.

Phase I: The Molecular Ion ( , m/z 159)
Upon 70 eV electron impact (EI), the molecule loses a single electron, typically from the lone

pair of the nitrogen or the oxygen atom. The resulting radical cation (

) is highly stable due to resonance delocalization across the bicyclic aromatic system.

Observation: Intense peak at m/z 159.[1]

Significance: Confirms the intact aromatic lactam structure.[1]
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Phase II: Primary Fragmentation - Extrusion of CO (m/z
131)
The most diagnostic feature of quinolin-2-ones is the expulsion of a neutral carbon monoxide

(CO) molecule. This is not a simple bond cleavage but a rearrangement.[1]

Mechanism: The radical cation undergoes a ring contraction.[1] The carbonyl carbon is

ejected, and the nitrogen atom reconnects to the adjacent ring carbon.

Product: This yields a radical cation at m/z 131 (C

H

N

).[1]

Structure: The resulting species is often postulated to be a methyl-indole radical cation or a

phenyl-nitrene intermediate.[1] This step is energetically favorable and often produces the

base peak in the spectrum.

Phase III: Secondary Decay - The Branch Point
The m/z 131 ion is chemically activated and decays via two competing channels:

Channel A: Loss of Hydrogen Atom (m/z 130)

The methyl group at position 7 (now on the contracted ring) or the ring itself loses a

hydrogen radical (

).

Driver: Formation of a fully conjugated, even-electron cation (quinolinium-like or aza-

azulenium species).[1]

Result: A strong peak at m/z 130.[1]

Channel B: Loss of HCN (m/z 104)
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The nitrogen-containing ring fragments further, ejecting hydrogen cyanide (HCN, 27 Da).

Driver: Breakdown of the heterocyclic ring to leave a hydrocarbon cation.

Result: A peak at m/z 104 (C

H

), likely a styryl or cyclooctatetraene radical cation.[1]

Phase IV: The Methyl Group Effect
Unlike simple alkyl chains, the 7-methyl group is attached to an aromatic ring.[1] Direct loss of

the methyl radical (

, -15 Da) to form m/z 144 is minor or absent. The aromatic C-C bond is too strong compared to
the energy gain of CO extrusion. However, the methyl group provides a source of hydrogen for
rearrangements, stabilizing the m/z 130 ion.

Summary of Diagnostic Ions

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/7-Aminoquinolin-2_1H_-one
https://pubchem.ncbi.nlm.nih.gov/compound/7-Aminoquinolin-2_1H_-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607410?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


m/z (Da) Ion Species Formula
Relative
Intensity

Mechanism

159 Molecular Ion High (80-100%)
Parent radical

cation (stable).[1]

131
Primary

Fragment

High (Base

Peak)

Loss of CO (-28

Da).[1] Ring

contraction to

indole-like core.

[1]

130
Secondary

Fragment
Medium-High

Loss of H from

m/z 131.[1]

Aromatization/St

abilization.

104
Tertiary

Fragment
Medium

Loss of HCN (-27

Da) from m/z

131.[1]

77 Hydrocarbon Low-Medium

Phenyl cation

(breakdown of

C8 skeleton).[1]

Visualizing the Pathway
The following diagram illustrates the stepwise degradation of the 7-Methylquinolin-2(1H)-one
scaffold.
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Molecular Ion (M+)
m/z 159

[C10H9NO]+.

Primary Fragment
m/z 131

[C9H9N]+.
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- CO (28 Da)
Ring Contraction

Stable Cation
m/z 130

[C9H8N]+
(Loss of H)

- H• (1 Da)
Aromatization

Hydrocarbon Ion
m/z 104
[C8H8]+.

(Loss of HCN)

- HCN (27 Da)
Heterocycle Cleavage

Phenyl Cation
m/z 77

[C6H5]+

- C2H3• / Rearrangement

Click to download full resolution via product page

Figure 1: Proposed fragmentation pathway of 7-Methylquinolin-2(1H)-one showing the

characteristic loss of Carbon Monoxide followed by competitive loss of Hydrogen or Hydrogen

Cyanide.[2][3][4]

Experimental Protocols
To replicate these results or validate the identity of a synthesized batch, follow this standard

protocol.
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Sample Preparation[1][2][6][7][8]
Solvent: Dissolve 1 mg of 7-Methylquinolin-2(1H)-one in 1 mL of Methanol (HPLC grade).

Dilution: Dilute 10 µL of stock into 990 µL of Methanol (Final conc: ~10 µg/mL).

Filtration: Filter through a 0.22 µm PTFE filter to remove particulates.[1]

GC-MS Conditions (Electron Ionization)[1]
Column: DB-5ms (30m x 0.25mm, 0.25µm film) or equivalent non-polar phase.[1]

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).[1]

Inlet Temp: 250°C (Split mode 10:1).

Oven Program:

Start: 100°C (Hold 1 min).

Ramp: 20°C/min to 280°C.[1]

End: Hold 5 min.

Ion Source: 230°C, 70 eV Electron Energy.[1]

Scan Range: m/z 40–400.[1]

LC-MS Conditions (Electrospray Ionization)[1]
Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.[1]

Gradient: 5% B to 95% B over 10 mins.

Ionization: ESI Positive Mode (

).[1]

Collision Energy (CID): Stepped 10–40 eV to observe the
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transition (analogous to EI but protonated).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Mass Spectrometry Fragmentation
Pattern of 7-Methylquinolin-2(1H)-one[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607410/docs#technical-guide-mass-spectrometry-
fragmentation-pattern-of-7-methylquinolin-2-1h-one-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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